BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Safety Guide: 4,5-Dibromopyridin-2-ol

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: 4,5-Dibromopyridin-2-ol
Cat. No.: B11717726
Get Quote
. J

Chemical Identity & Physicochemical Context[1][2]
[31[4][5][6][7][8][9]

Nomenclature and Tautomerism

4,5-Dibromopyridin-2-ol exists in a dynamic tautomeric equilibrium with its amide form, 4,5-
Dibromo-2(1H)-pyridone. In the solid state and in polar solvents (e.g., DMSO, DMF), the 2-
pyridone form predominates due to intermolecular hydrogen bonding, which creates stable
dimers. This structural nuance dictates its solubility profile and handling requirements.

IUPAC Name: 4,5-Dibromo-2(1H)-pyridone

Common Synonyms: 4,5-Dibromo-2-hydroxypyridine; 4,5-Dibromo-2-pyridinol.

Molecular Formula: C

H
Br

NO[1]

Molecular Weight: ~252.89 g/mol
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Physical Properties (Interpolated from Analogs)

Property Description

Technical Implication

Physical State Solid (Crystalline powder)

Potential for dust generation;

requires static control.

Color Off-white to pale yellow/tan

Discoloration often indicates
photo-degradation (liberation
of Br

or HBr).

Melting Point >150°C (Predicted)

High thermal stability, but
sublimation may occur under

high vacuum.

Low in water; High in DMSO,

Solubility DME. DMA
: c

Use polar aprotic solvents for
stock solutions; avoid non-
polar ethers for initial

dissolution.

pKa ~8-9 (OH/NH)

Weakly acidic; can be

deprotonated by bases (e.g., K
CcoO
, Cs
CcoO

) for N- or O-alkylation.

Hazard Identification & Risk Assessment

Given the scarcity of specific toxicological data for the 4,5-isomer, the safety profile is derived

from the structural class of poly-halogenated pyridones (e.g., 3,5-dibromo-2-pyridone, 2,5-

dibromopyridine). Treat this compound as a functional irritant with potential acute toxicity.

GHS Classification (Self-Validating Assessment)

 Signal Word:WARNING

© 2026 BenchChem. All rights reserved. 2/8

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11717726?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Hazard Statements:

o

H302: Harmful if swallowed (Category 4).

[¢]

H315: Causes skin irritation (Category 2).[2]

[¢]

H319: Causes serious eye irritation (Category 2A).[2]

[e]

H335: May cause respiratory irritation (Category 3).[2]

Specific Toxicity Concerns

o Sensitization: Halogenated pyridines are known sensitizers. Repeated dermal exposure can
lead to allergic dermatitis.

» Respiratory: Fine dusts are highly irritating to the upper respiratory tract. Inhalation of dust
may cause coughing or chemically induced pneumonitis.

o Degradation Hazards: Thermal decomposition or prolonged exposure to light may release
Hydrogen Bromide (HBr) gas and Nitrogen Oxides (NOXx).

Engineering Controls & Personal Protective
Equipment (PPE)[1]
Engineering Controls

e Primary Containment: All weighing and transfer operations must be performed inside a
certified Chemical Fume Hood.

o Static Control: Use anti-static weighing boats and grounding mats, as dry pyridone powders
are prone to static charge buildup, increasing dispersion risk.

PPE Selection Strategy

The choice of PPE is based on chemical compatibility logic for halogenated aromatics.
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PPE Category Recommendation Causality/Rationale
Latex is permeable to many
halogenated aromatics.
o Double-gloving (0.11 mm min.
Gloves Nitrile (Double-gloved)

thickness) provides a
breakthrough time buffer >480

min.

Eye Protection

Chemical Safety Goggles

Safety glasses are insufficient
for fine powders that can

bypass side shields.

Respiratory

N95 or P100 (if outside hood)

Only required if engineering
controls fail (e.qg., spill

cleanup).

Body

Lab Coat (Cotton/Poly blend)

Standard protection; use Tyvek
sleeves if handling large
(>10g) quantities to prevent

cuff contamination.

Handling Protocols & Experimental Workflows
Tautomerism & Reactivity Visualization

Understanding the "ol" vs. "one" form is critical for reactivity. The "one" form (amide-like) is

typically less nucleophilic at oxygen, favoring N-alkylation unless specific conditions (e.g., Ag

salts) are used.

Tautomerization (Kd << 1)

2-Pyridone Form
(Major in Solid/Solution)
Polar, H-bond Donor

Dictates

/

2-Hydroxypyridine Form
(Minor Equilibrium Component)
Aromatic Character

Reactivity Implications:
1. N-Alkylation (Major)
2. O-Alkylation (Minor/Specific)

3. Pd-Catalyzed Coupling (C-Br)

Click to download full resolution via product page
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Figure 1: Tautomeric equilibrium of 4,5-dibromopyridin-2-ol and its impact on reactivity
profiles.

Standard Reaction Setup (Cross-Coupling Context)

This scaffold is often used in Suzuki or Buchwald-Hartwig couplings. The bromine atoms at C4
and C5 have different electronic environments; C4 is typically more electrophilic due to the
para-relationship with the nitrogen.

e Drying: Dry the solid under vacuum (<5 mbar) at 40°C for 4 hours to remove surface
moisture, which can quench sensitive catalysts.

e Solvent Choice: Dissolve in anhydrous DMF or DMSO. Avoid alcohols if using strong bases
to prevent transesterification or competitive nucleophilic attack.

 Inert Atmosphere: Sparge solvents with Nitrogen or Argon for 15 minutes. Oxygen inhibits
Pd-catalysis and promotes oxidative degradation of the pyridone ring.

o Workup:
o Quench: Slowly add saturated NH

Cl.

o Extraction: Use EtOAc/Water. The product may partition into the aqueous phase at high
pH due to deprotonation (forming the pyridinolate anion). Adjust pH to ~6-7 to maximize
recovery in the organic layer.

Waste Disposal

e Segregation: Dispose of as Halogenated Organic Waste.

o Heavy Metals: If used with Palladium or Copper catalysts, segregate into Heavy Metal Waste
streams.

e Do NOT mix with strong oxidizers (e.g., Nitric acid) in waste containers to prevent exothermic
evolution of Br

gas.
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Emergency Response & First Aid
Spill Management (Solid)

o Evacuate the immediate area if dust is airborne.
e Don PPE: Goggles, double nitrile gloves, N95 respirator.
o Containment: Cover spill with a damp paper towel to suppress dust.

o Cleanup: Scoop into a sealable waste container. Wipe surface with 10% acetone followed by
soap and water.

First Aid Measures

o Eye Contact: Rinse immediately with water for 15 minutes, lifting eyelids.[3] The solid is
abrasive and chemically irritating.

o Skin Contact: Wash with soap and water.[4][2][5] Do not use ethanol or DMSO, as they may
enhance transdermal absorption of the brominated compound.

 Inhalation: Move to fresh air. If wheezing occurs, seek medical attention (suspect
bronchospasm).

Storage & Stability
» Conditions: Store at 2—8°C (Refrigerated) or Room Temperature (if verified stable).

 Light Protection: Store in amber vials or wrap containers in foil. Brominated pyridines are
photosensitive and will darken over time.

o Hygroscopicity: Keep under inert gas (Argon) if possible. Moisture can induce caking and
complicate precise weighing.

References

» National Center for Biotechnology Information (2025).PubChem Compound Summary for
CID 69353, 2,5-Dibromopyridine (Analog Reference). Retrieved from [Link]
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e Li, X., etal. (2020).Co(lll)-Catalyzed Redox-Neutral Annulation for Pyridinone Synthesis.
Organic Letters, 22(15), 5925-5930. (Demonstrates reactivity and handling of pyridone
scaffolds).

e Occupational Safety and Health Administration (OSHA).Hazard Communication Standard:
Safety Data Sheets. 29 CFR 1910.1200.[6]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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